Cas no 67-43-6 (Pentetic acid)

Pentetic acid is a chelating agent that effectively sequesters metal ions, preventing their precipitation or toxicity in biological systems. Its strong affinity for calcium and iron allows it to stabilize these metals in aqueous solutions, minimizing the risk of contamination and ensuring accurate analytical results.
Pentetic acid structure
Pentetic acid structure
Product name:Pentetic acid
CAS No:67-43-6
MF:C14H23N3O10
MW:393.3465
MDL:MFCD00004289
CID:33859
PubChem ID:3053

Pentetic acid Chemical and Physical Properties

Names and Identifiers

    • Diethylenetriaminepentaacetic acid
    • DTPA
    • (Carboxymethylimino)bis(ethylenenitrilo)tetraacetic acid
    • DTPA~Pentetic acid
    • Pentetic acid
    • DIETHYLENTRIAMINOPENTACETIC ACID
    • IDRANAL?V
    • DTPA ACID
    • Diethylenetriamino pentaacetic acid
    • Diethylenetriamine-N,N,N',N'',N''-pentaacetic Acid (DTPA)
    • [9]Phenanthryl-propyl-amin
    • [9]phenanthryl-propyl-amine
    • 9-Phenanthrenamine,N-propyl
    • 9-Propylamino-phenanthren
    • diethylenetriamine-N,N,N',N'',N''-pentaacetic acid
    • diethylenetrinitrilopentaacetic acid
    • DiisopropylaMine
    • DIPA
    • N-(1-Methylethyl)-2-propanaMine
    • N,N,N',N'',N''-diethylenetriaminepentaacetic acid
    • N,N-bis[2-[bis(carboxymethyl)-amino]ethyl]glycine
    • N-n-propyl-9-phenanthrenamine
    • DETAPAC
    • N,N-Bis(2-(bis-(carboxymethyl)amino)ethyl)-glycine
    • Detarex
    • Complexon V
    • Titriplex V
    • Perma kleer
    • Monaquest CAI
    • Hamp-Ex Acid
    • Penthanil
    • Dabeersen 503
    • CHEL 330 acid
    • Pentacarboxymethyldiethylenetriamine
    • Chel DTPA
    • Penthamil
    • Dissolvine D
    • Acidum penteticum
    • H5dtpa
    • (Diethylenetrinitrilo)pentaacetic acid
    • Penthamil (VAN)
    • Diethylenetriamine Pentaacetic Acid
    • DETPA
    • Monaquest
    • 1,1,4,7,7-Diethylenetriaminepentaacetic acid
    • Glycine, N,N-b
    • EU-0100431
    • Glycine,N-bis[2-[bis(carboxymethyl)amino]ethyl]-
    • HMS2097N04
    • HY-B1335
    • NCGC00015360-02
    • PENTETIC ACID [VANDF]
    • DA-52527
    • Tox21_110131
    • N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)glycine
    • VS-01284
    • Acido pentetico
    • V09AX01
    • 1,4,7,7-Diethylenetriaminepentaacetic acid
    • Q416487
    • [[(carboxymethyl)imino]bis(1,2-ethanediylnitrilo)tetraacetic acid]
    • Kiresuto P (Salt/Mix)
    • CHEMBL780
    • HMS3714N04
    • NCGC00015360-09
    • NCGC00015360-08
    • 2,2'-(Carboxymethylimino)bis(ethyliminodiessigsaeure)
    • diethylenetriaminepentaacetate
    • NSC-7340
    • Diethylenetriaminepentaacetic acid;DTPA
    • PENTETIC ACID [MI]
    • Pentetic acid, United States Pharmacopeia (USP) Reference Standard
    • Chel 330 (Salt/Mix)
    • NCGC00093852-02
    • Acidum penteticum [INN-Latin]
    • Acido pentetico (INN-Spanish)
    • PENTETIC ACID [II]
    • {[[(Carboxymethyl)imino]bis(ethylenenitrilo)]tetraacetic} acid
    • AKOS005446652
    • NCGC00015360-06
    • Tox21_500431
    • HMS3261G04
    • Pentetic acid (USAN:USP:INN:BAN)
    • Syntron C (Salt/Mix)
    • 2-[bis[2-[bis(carboxymethyl)amino]ethyl]amino]acetic acid
    • Glycine, {N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-}
    • LP00431
    • Acide pentetique
    • NSC759314
    • NCGC00261116-01
    • CHEBI:35739
    • BSPBio_000902
    • Diethylenetriaminepentaacetic acid, 99%
    • Prestwick3_000941
    • PENTETIC ACID [INN]
    • AC-333
    • Diethylene triamine pentaacetic acid
    • PENTETIC ACID (II)
    • SDCCGSBI-0050416.P003
    • Prestwick0_000941
    • 67-43-6
    • BRN 1810219
    • DB14007
    • Pentetate
    • 7A314HQM0I
    • CCG-204523
    • Pentaind
    • UNII-7A314HQM0I
    • [[(Carboxymethyl)imino]bis(ethylenenitrilo)]tetraacetic acid
    • 2,2',2'',2'''-((((Carboxymethyl)azanediyl)bis(ethane-2,1-diyl))bis(azanetriyl))tetraacetic acid
    • CS-0013088
    • DTP-A
    • N,N-Bis(2-[bis(carboxymethyl)amino]ethyl)glycine
    • DTXSID2023434
    • NANODTPA ZN-DTPA COMPONENT DTPA
    • Diethylenetriaminepentaaceticacid
    • PENTETIC ACID [USP MONOGRAPH]
    • D05422
    • BPBio1_000994
    • diethylenetriamine-n,n,n',n',n''-pentaacetic acid
    • Diethylenetriaminepentaacetic acid, >=98% (titration)
    • PENTETIC ACID (USP MONOGRAPH)
    • Diethylenetriaminepentacetic acid
    • (((carboxymethyl)imino)bis(1,2-ethanediylnitrilo)tetraacetic acid)
    • SR-01000075826-1
    • Acetic acid,2',2'',2'''-[[(carboxymethyl)imino]bis(2,1-ethanediylnitrilo)]tetrakis-
    • N,N-bis{2-[bis(carboxymethyl)amino]ethyl}glycine
    • AB00375916-04
    • Pentetic acid; DTPA
    • pentetic-acid
    • PENTETIC ACID [USP-RS]
    • PENTETIC ACID [WHO-DD]
    • N-Carboxymethyliminobis(ethylenenitrilo)tetra(acetic acid)
    • Pentaacetic Acid, Diethylenetriamine
    • NANODTPA COMPONENT DTPA
    • NCGC00093852-03
    • HMS2094E03
    • MFCD00004289
    • NSC 7340
    • NSC-759314
    • SCHEMBL17138
    • Diethylenetriamine-N,N',N'',N''-pentaacetic acid
    • Chel 330
    • EN300-199939
    • N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycine
    • NCGC00015360-03
    • DIETHYLENETRIAMINE PENTAACETIC ACID [VANDF]
    • 4-04-00-02454 (Beilstein Handbook Reference)
    • Acidum penteticum (INN-Latin)
    • Penta(carboxymethyl)diethylenetriamine
    • Acide pentetique [INN-French]
    • PENTETATE [VANDF]
    • PENTETIC ACID [MART.]
    • BDBM610684
    • EC 200-652-8
    • BRD-K40621224-001-01-8
    • Acetic acid, ((carboxymethylimino)bis(ethylenenitrilo))tetra-
    • N,N-bis {2-[bis(carboxymethyl)amino]ethyl}glycine
    • CAS-67-43-6
    • PENTETIC ACID (MART.)
    • STK373226
    • NANO-DTPA CAPSULE COMPONENT DTPA
    • PENTETIC ACID (USP-RS)
    • D0504
    • 2-[bis({2-[bis(carboxymethyl)amino]ethyl})amino]acetic acid
    • (((Carboxymethyl)imino)bis(ethylenenitrilo))-tetraacetic acid
    • Pentetic acid (USP/INN)
    • EINECS 200-652-8
    • 1004765-76-7
    • Pentetic acid [USAN:USP:INN:BAN]
    • Prestwick2_000941
    • NCGC00015360-05
    • Acetic acid, 2,2',2'',2'''-[[(carboxymethyl)imino]bis(2,1-ethanediylnitrilo)]tetrakis-
    • SBI-0050416.P002
    • HMS1570N04
    • Tetralon B (Salt/Mix)
    • BBL002988
    • NANODTPA
    • Acide pentetique (INN-French)
    • NSC7340
    • (((Carboxymethyl)imino)bis(ethylenenitrilo))tetraacetic acid
    • SR-01000075826
    • Plexene D (Salt/Mix)
    • NCGC00015360-01
    • Diethylenetriaminepentaacetic acid, >=99% (titration)
    • 3,6,9-Triazaundecanedioic acid, 3,6,9-tris(carboxymethyl)-
    • 2,2',2'',2'''-(2,2'-(carboxymethylazanediyl)bis(ethane-2,1-diyl)bis(azanetriyl))tetraacetic acid
    • Prestwick1_000941
    • Acido pentetico [INN-Spanish]
    • NCGC00015360-12
    • N, {N-Bis[2-[bis(carboxymethyl)amino]ethyl]glycine}
    • DTPA, Diethylenetriamine-N,N,N',N'',N''-pentaacetic acid
    • D 6518
    • (Diethylenetriamine)pentaacetic acid
    • AB00375916
    • Pharmakon1600-01506082
    • Lopac-D-6518
    • 2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetic acid
    • Tox21_110131_1
    • Diethylenetriaminepentaacetic acid, p.a., 99%
    • BRD-K40621224-001-06-7
    • WLN: QV1N1VQ2N1VQ2N1VQ1VQ
    • DTXCID603434
    • Lopac0_000431
    • AB00375916_05
    • Acetic acid, 2,2',2'',2'''-(((carboxymethyl)imino)bis(2,1-ethanediylnitrilo))tetrakis-
    • s4824
    • NCGC00015360-04
    • PENTETIC ACID [USAN]
    • 3,9-Triazaundecanedioic acid, 3,6,9-tris(carboxymethyl)-
    • Acetic acid, {[(carboxymethylimino)bis(ethylenenitrilo)]tetra-}
    • Glycine, N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-
    • SPBio_003061
    • V09CA01
    • Acetic acid, [(carboxymethylimino)bis(ethylenenitrilo)]tetra-
    • NCGC00093852-01
    • DIETHYLENETRIAMINE- N,N,N',N',N''-PENTAACETIC ACID
    • Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-
    • NS00007493
    • US10624871, Compound 12
    • SR-01000075826-4
    • MDL: MFCD00004289
    • Inchi: 1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)
    • InChI Key: QPCDCPDFJACHGM-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])N(C([H])([H])C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O
    • BRN: 1810219

Computed Properties

  • Exact Mass: 393.13800
  • Monoisotopic Mass: 393.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 196
  • Surface Charge: 0
  • XLogP3: -8.5

Experimental Properties

  • Color/Form: White crystalline or crystalline powder
  • Density: 1.56
  • Melting Point: 219-220 °C (lit.)
  • Boiling Point: 517.84°C (rough estimate)
  • Flash Point: Fahrenheit: 392 ° f
    Celsius: 200 ° c
  • Refractive Index: 1.5700 (estimate)
  • PH: 2-3 (H2O, 20℃)(saturated solution)
  • Solubility: 0.1 M NaOH: 0.1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: 5 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 196.22000
  • LogP: -2.68460
  • Merck: 7125
  • Solubility: Soluble in hot water and alkali solution, slightly soluble in cold water, insoluble in alcohol ether and other organic solvents.
  • Sensitiveness: Sensitive to humidity

Pentetic acid Security Information

  • Symbol: GHS07 GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319,H332,H361f
  • Warning Statement: P281,P305+P351+P338
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 63-20-36
  • Safety Instruction: S26-S36-S61-S37/39
  • FLUKA BRAND F CODES:3
  • RTECS:MB8205000
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at room temperature
  • PackingGroup:III
  • TSCA:Yes
  • Risk Phrases:R36/37/38; R51/53
  • HazardClass:9
  • Safety Term:S26;S37/39;S61

Pentetic acid Customs Data

  • HS CODE:29224995
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Pentetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-199939-0.5g
2-[bis({2-[bis(carboxymethyl)amino]ethyl})amino]acetic acid
67-43-6
0.5g
$25.0 2023-09-16
Enamine
EN300-199939-1.0g
2-[bis({2-[bis(carboxymethyl)amino]ethyl})amino]acetic acid
67-43-6
1g
$26.0 2023-05-31
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1505506-100MG
67-43-6
100MG
¥4537.56 2023-01-05
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A10926-5000g
Diethylenetriaminepentaacetic acid, 98+%
67-43-6 98+%
5000g
¥7975.00 2023-03-06
TRC
D444370-50g
Diethylenetriaminepentaacetic Acid
67-43-6
50g
$136.00 2023-05-18
BAI LING WEI Technology Co., Ltd.
07-0398-50g
Diethylenetriaminepentaacetic acid, 98.5% DTPA (USP)
67-43-6 98.5%
50g
¥ 514 2022-04-25
BAI LING WEI Technology Co., Ltd.
07-0398-250g
Diethylenetriaminepentaacetic acid, 98.5% DTPA (USP)
67-43-6 98.5%
250g
¥ 2002 2022-04-25
abcr
AB115893-1 kg
Diethylenetriaminepentaacetic acid, 97%; .
67-43-6 97%
1 kg
€132.60 2023-07-20
abcr
AB115893-5 kg
Diethylenetriaminepentaacetic acid, 97%; .
67-43-6 97%
5 kg
€506.00 2023-07-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R004016-100g
Pentetic acid
67-43-6 99%
100g
¥69 2024-05-22

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